Cas no 1350933-21-9 (2-hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile)

2-Hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is a boronic ester derivative featuring a nitrile and hydroxyl functional group on an aromatic ring. This compound is primarily used as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, owing to its stable dioxaborolane moiety, which enhances handling and storage. The presence of both electron-withdrawing (nitrile) and electron-donating (hydroxyl) groups allows for versatile reactivity in constructing complex molecular architectures. Its crystalline form and high purity make it suitable for precise applications in pharmaceuticals, agrochemicals, and materials science. The compound’s stability under ambient conditions further simplifies its use in synthetic workflows.

2-hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile structure

1350933-21-9 structure

Product Name:2-hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

CAS No:1350933-21-9

MF:C₁₃H₁₆BNO₃

MW:245.082043647766

MDL:MFCD16994359

CID:2771231

PubChem ID:56776919

Update Time:2025-05-28

2-hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
- BENZONITRILE,2-HYDROXY-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL);
- MFCD16994359
- CS-0135449
- SCHEMBL14830981
- XH0256
- MB15482
- EN300-7392407
- BS-26673
- 1-Cyano-2-hydroxybenzene-4-boronic Acid Pinacol Ester
- 2-HYDROXY-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZONITRILE
- DTXSID70718428
- AT16614
- AKOS024438489
- SY364979
- 4-Cyano-3-hydroxyphenylboronic Acid Pinacol Ester
- Z2044798677
- 1350933-21-9
- DB-134902
- 897-005-0
- DTXCID80669174
- AEC93321
- MDL： MFCD16994359
- Inchi： 1S/C13H16BNO3/c1-12(2)13(3,4)18-14(17-12)10-6-5-9(8-15)11(16)7-10/h5-7,16H,1-4H3
- InChI Key： BBTAKLYSMLVVNR-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C#N)=C(C=2)O)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 245.12200
Monoisotopic Mass: 245.1223235g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.5Å²

Experimental Properties

PSA: 62.48000
LogP: 1.56308

2-hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H957868-100mg	2-Hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1350933-21-9		100mg	$155.00	2023-05-18
TRC	H957868-250mg	2-Hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1350933-21-9		250mg	$316.00	2023-05-18
TRC	H957868-500mg	2-Hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1350933-21-9		500mg	$477.00	2023-05-18
TRC	H957868-1g	2-Hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1350933-21-9		1g	$678.00	2023-05-18
abcr	AB311491-1 g	2-Hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile, 95%; .	1350933-21-9	95%	1g	€351.60	2023-04-26
Chemenu	CM208119-1g	2-Hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1350933-21-9	95%	1g	$534	2022-09-03
abcr	AB311491-250mg	2-Hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile, 95%; .	1350933-21-9	95%	250mg	€172.80	2025-04-21
abcr	AB311491-1g	2-Hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile, 95%; .	1350933-21-9	95%	1g	€345.70	2025-04-21
abcr	AB311491-250 mg	2-Hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile, 95%; .	1350933-21-9	95%	250mg	€171.30	2023-04-26
Enamine	EN300-7392407-0.05g	2-hydroxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	1350933-21-9	95%	0.05g	$82.0	2023-07-10